Cas no 2229403-22-7 (2-(4-methoxynaphthalen-1-yl)-2-methylpropan-1-amine)

• Product Name: 2-(4-methoxynaphthalen-1-yl)-2-methylpropan-1-amine
• CAS No: 2229403-22-7
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 6092750
• PubChem ID: 165656887
• Update Time: 2025-08-03

2-(4-methoxynaphthalen-1-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxynaphthalen-1-yl)-2-methylpropan-1-amine
• 2229403-22-7
• EN300-1784910

• Inchi： 1S/C15H19NO/c1-15(2,10-16)13-8-9-14(17-3)12-7-5-4-6-11(12)13/h4-9H,10,16H2,1-3H3
• InChI Key： LNZMMMMDJLSKAS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C2C=CC=CC2=1)C(C)(C)CN

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4-methoxynaphthalen-1-yl)-2-methylpropan-1-amine

Professional Introduction to 2-(4-methoxynaphthalen-1-yl)-2-methylpropan-1-amine (CAS No. 2229403-22-7)

2-(4-methoxynaphthalen-1-yl)-2-methylpropan-1-amine, with the chemical formula C₁₄H₁₇N, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2229403-22-7, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a naphthalene moiety linked to an amine group, along with a methyl-substituted isobutyl group, makes it a versatile intermediate for synthesizing more complex molecules.

The structural motif of 2-(4-methoxynaphthalen-1-yl)-2-methylpropan-1-amine is particularly intriguing because it combines aromatic stability with functional reactivity. The naphthalene ring, substituted with a methoxy group at the 4-position, enhances solubility and metabolic stability, which are critical factors in pharmaceutical design. Meanwhile, the amine and isobutyl groups provide sites for further functionalization, enabling the construction of intricate molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of naphthalene derivatives. Studies have demonstrated that compounds incorporating naphthalene rings exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The methoxy group in 2-(4-methoxynaphthalen-1-yl)-2-methylpropan-1-amine not only influences the electronic properties of the aromatic system but also modulates its interaction with biological targets.

The synthesis of 2-(4-methoxynaphthalen-1-yl)-2-methylpropan-1-amine typically involves multi-step organic transformations. One common approach includes the nucleophilic substitution of a halogenated naphthalene derivative with an amine-bearing isobutyl halide. This reaction can be optimized under various conditions to achieve high yields and purity. Additionally, palladium-catalyzed cross-coupling reactions have been employed to construct the naphthalene-aminoalkane linkage with excellent selectivity.

Recent advancements in computational chemistry have further enhanced the understanding of the reactivity and binding properties of 2-(4-methoxynaphthalen-1-yl)-2-methylpropan-1-amine. Molecular modeling studies have revealed that the compound can effectively interact with protein targets through both hydrophobic and hydrogen bonding interactions. These insights have guided the design of novel derivatives with improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in leveraging this compound as a building block for drug candidates. For instance, researchers have explored its utility in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The combination of the naphthalene scaffold and the amine functionality provides a scaffold that can be modified to target specific enzymatic pathways.

In addition to its role in medicinal chemistry, 2-(4-methoxynaphthalen-1-yl)-2-methylpropan-1-amine has found applications in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in catalytic systems. Such complexes have been investigated for their potential use in organic transformations, offering an alternative to traditional catalysts.

The future prospects for this compound are promising, with ongoing research aimed at expanding its chemical space and exploring new therapeutic avenues. Innovations in synthetic methodologies will continue to drive its utility in both academic and industrial settings. As our understanding of biological systems evolves, so too will the applications of 2-(4-methoxynaphthalen-1-yl)-2-methylpropan-1-amine in addressing complex diseases.